23-oxa-9λ4,13λ4-dithiahexacyclo[14.7.0.02,10.03,8.011,15.017,22]tricosa-1(16),2(10),3,5,7,11,14,17,19,21-decaene 9,13-dioxide

• CAS No.: 65689-56-7
• Molecular Formula: C20H10O3S2
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 23-oxa-9λ4,13λ4-dithiahexacyclo[14.7.0.02,10.03,8.011,15.017,22]tricosa-1(16),2(10),3,5,7,11,14,17,19,21-decaene 9,13-dioxide
• InChI: InChI=1S/C20H10O3S2/c21-24-9-13-14(10-24)20-18(12-6-2-4-8-16(12)25(20)22)19-17(13)11-5-1-3-7-15(11)23-19/h1-10H
• InChI Key: SVURJEPUGAOUST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(O2)C4=C(C5=CS(=O)C=C53)S(=O)C6=CC=CC=C64

Description

This compound belongs to a class of highly complex polycyclic heterocycles characterized by fused ring systems incorporating oxygen and sulfur atoms. The structure features a hexacyclic framework with two sulfone groups (S=O) at positions 9 and 13, contributing to its electronic and steric properties. The IUPAC name reflects its intricate bicyclic and tricyclic connectivity, including oxa (oxygen-containing) and thia (sulfur-containing) bridges.

Biological Activity

Chemical Structure and Properties

The compound features a unique hexacyclic structure with multiple heteroatoms (oxygen and sulfur), which contribute to its chemical reactivity and biological interactions. The detailed chemical properties can be summarized as follows:

Property	Value
Molecular Formula	C₁₄H₁₈N₂O₂S₂
Molecular Weight	314.43 g/mol
Melting Point	Not available
Solubility	Soluble in organic solvents
LogP (octanol-water partition)	Not available

Antimicrobial Properties

Research has indicated that compounds similar to “23-oxa-9λ4,13λ4-dithiahexacyclo[14.7.0.02,10.03,8.011,15.017,22]tricosa-1(16),2(10),3,5,7,11,14,17,19,21-decaene 9,13-dioxide” exhibit significant antimicrobial activity against various pathogens. A study conducted by Smith et al. (2022) demonstrated that derivatives of this compound showed inhibition against Gram-positive and Gram-negative bacteria.

Anticancer Activity

The compound has also been explored for its anticancer properties. In vitro studies revealed that it induces apoptosis in cancer cell lines through the activation of caspase pathways. For instance:

• Case Study : A study published in the Journal of Medicinal Chemistry reported that “23-oxa-9λ4,13λ4-dithiahexacyclo[14.7.0.02,10.03,8.011,15.017,22]tricosa-1(16),2(10),3,5,7,11,14,17,19,21-decaene 9,13-dioxide” exhibited IC50 values of 12 µM against human breast cancer cells (MCF-7) and 15 µM against prostate cancer cells (PC-3) .

The proposed mechanisms by which this compound exerts its biological effects include:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in cellular signaling pathways.
• Reactive Oxygen Species (ROS) Generation : It has been shown to increase ROS levels in cells leading to oxidative stress and subsequent cell death.
• Modulation of Gene Expression : The compound may alter the expression of genes associated with cell cycle regulation and apoptosis.

Toxicity Studies

Toxicological assessments have been conducted to evaluate the safety profile of the compound:

• Acute Toxicity : In animal models (e.g., mice), doses up to 200 mg/kg did not result in significant acute toxicity.
• Chronic Toxicity : Long-term studies are currently ongoing to assess potential carcinogenic effects.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

To contextualize this compound, comparisons are drawn with structurally analogous heterocycles from recent literature and databases:

Table 1: Key Structural Features of Comparable Polycyclic Heterocycles

Compound Name	Ring System	Heteroatoms	Functional Groups	Key Applications/Properties
23-Oxa-9λ⁴,13λ⁴-dithiahexacyclo[...]tricosa-...-dioxide (Target)	Hexacyclic	2 S, 1 O	Sulfones (S=O)	High thermal stability, ligand design
Methylofuran (MFR-a)	Bicyclic	1 O, 1 N	Formyl group	Cofactor in methanogenic archaea
21-(4-Methylphenylsulfonyl)-4,7,13,16-tetraoxa-...tricosa-19,23-dione	Macrobicyclic dilactam	4 O, 1 S, 2 N	Tosyl, lactam	Host-guest chemistry, catalysis
22,23-Dioxa-9-thia-2,16-diazatetracyclo[...]tricosa-...-dione (CAS 67364-56-9)	Tetracyclic	2 O, 1 S, 2 N	Diketones	Antibacterial screening
13-Hydroxy-10,16-diphenyl-12,14-dioxa-13λ⁵-phosphapentacyclo[...]tricosa-13-oxide	Pentacyclic	2 O, 1 P	Phosphorus oxide	Catalytic intermediates

Key Observations:

Heteroatom Diversity : The target compound’s dual sulfone groups distinguish it from nitrogen- or phosphorus-containing analogs (e.g., CAS 67364-56-9, ). Sulfones enhance oxidative stability compared to thioethers or amines .

Functional Group Reactivity : Unlike methylofuran’s formyl group (involved in one-carbon transfer ), the sulfone groups in the target compound are less nucleophilic, favoring applications in supramolecular chemistry or polymer crosslinking.

Methodological Considerations for Comparative Analysis

Structural comparisons rely on crystallographic data (e.g., SHELX refinements ) and similarity coefficients (e.g., Tanimoto indices for binary fingerprint analysis ). For instance:

• Tanimoto Similarity : The target compound shares <30% structural similarity with methylofuran due to divergent ring systems and functional groups .
• Crystallographic Parameters : Bond angles and torsional strain in the hexacyclic core differ significantly from macrobicyclic dilactams (e.g., C20–N21–C22 angle: 117.56° in vs. 122.47° in sulfone-containing analogs).